N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-4-cyano-2-fluorobenzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C21H11ClFN3OS/c22-16-10-13(25-20(27)15-7-5-12(11-24)9-17(15)23)6-8-14(16)21-26-18-3-1-2-4-19(18)28-21/h1-10H,(H,25,27)
• InChI Key: NUTAXHPAFMXULE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)C4=C(C=C(C=C4)C#N)F)Cl
• Molecular Formula: C21H11ClFN3OS
• Molecular Weight: 407.8 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-4-cyano-2-fluorobenzamide, commonly known as BFA-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. BFA-1 is a small molecule inhibitor that has been shown to selectively target and inhibit the activity of certain enzymes, making it a valuable tool for studying various biological processes.

Mechanism of Action

BFA-1 works by selectively inhibiting the activity of certain enzymes, including the PI3K class III complex. This inhibition leads to the induction of autophagy in cells, which can help researchers better understand the role of autophagy in various biological processes.
Biochemical and Physiological Effects:
BFA-1 has been shown to have a number of biochemical and physiological effects in cells. In addition to inducing autophagy, BFA-1 has also been shown to inhibit the activity of other enzymes, including the mTOR complex. This inhibition can lead to a decrease in protein synthesis and cell growth, making BFA-1 a valuable tool for studying the regulation of these processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BFA-1 in lab experiments is its selectivity. BFA-1 has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying specific biological processes. However, one limitation of using BFA-1 is its potential toxicity. BFA-1 has been shown to have cytotoxic effects in some cell types, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research involving BFA-1. One area of interest is the development of new inhibitors that can selectively target other enzymes involved in autophagy and other biological processes. Additionally, researchers are interested in exploring the potential therapeutic applications of BFA-1 and other small molecule inhibitors in the treatment of various diseases, including cancer and neurodegenerative disorders. Finally, there is a need for further research into the potential toxic effects of BFA-1 and other small molecule inhibitors, as well as the development of new methods for delivering these compounds to cells.

Scientific Research Applications

BFA-1 has been widely used in scientific research due to its ability to selectively inhibit the activity of certain enzymes. One area of research where BFA-1 has shown promise is in the study of autophagy, a cellular process that plays a critical role in maintaining cellular homeostasis. BFA-1 has been shown to inhibit the activity of the PI3K class III complex, which is involved in the regulation of autophagy. This inhibition has been shown to induce autophagy in cells, making BFA-1 a valuable tool for studying the role of autophagy in various biological processes.